![molecular formula C15H14N2O3S B2723095 6-methoxy-3-methyl-N-(3-methylisothiazol-5-yl)benzofuran-2-carboxamide CAS No. 1207034-78-3](/img/structure/B2723095.png)
6-methoxy-3-methyl-N-(3-methylisothiazol-5-yl)benzofuran-2-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of “6-methoxy-3-methyl-N-(3-methylisothiazol-5-yl)benzofuran-2-carboxamide” consists of a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . The specific structural analysis of this compound is not available in the retrieved data.Scientific Research Applications
- Benzofuran derivatives have been studied extensively for their potential as anticancer agents. Some substituted benzofurans exhibit significant cell growth inhibitory effects against various cancer cell lines . Investigating the specific impact of our compound on different cancer types could provide valuable insights.
- Benzofuran compounds have emerged as promising scaffolds for antimicrobial agents. Their unique structural features make them attractive candidates for drug discovery in the fight against infections . Research into the antibacterial and antifungal activities of our compound could be fruitful.
- A novel macrocyclic benzofuran compound was recently discovered with anti-HCV activity. Our compound’s similarity to this structure warrants investigation into its potential as an HCV therapeutic agent .
- Researchers have developed novel methods for constructing benzofuran rings. These include free radical cyclization cascades and proton quantum tunneling, enabling the synthesis of complex benzofuran derivatives . Understanding these synthetic pathways can guide further exploration.
Anticancer Activity
Antimicrobial Properties
Hepatitis C Virus (HCV) Inhibition
Synthetic Methods and Ring Construction
Mechanism of Action
Target of Action
Benzofuran compounds are known for their wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .
Biochemical Pathways
Benzofuran derivatives, in general, can interact with a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Benzofuran derivatives are known to have significant biological effects, including growth inhibition of certain cells or pathogens .
properties
IUPAC Name |
6-methoxy-3-methyl-N-(3-methyl-1,2-thiazol-5-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c1-8-6-13(21-17-8)16-15(18)14-9(2)11-5-4-10(19-3)7-12(11)20-14/h4-7H,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXUMMIMGMXXUNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)C2=C(C3=C(O2)C=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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